Cas no 1911166-52-3 (4-(4-Nitro-phenyl)-morpholine-3-carboxylic acid methyl ester)

• Product Name: 4-(4-Nitro-phenyl)-morpholine-3-carboxylic acid methyl ester
• CAS No: 1911166-52-3
• MF: C₁₂H₁₄N₂O₅
• MW: 266.249963283539
• MDL: MFCD27715992
• CID: 4777561
• Update Time: 2025-05-23

4-(4-Nitro-phenyl)-morpholine-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitro-phenyl)-morpholine-3-carboxylic acid methyl ester
• SB34713
• Methyl 4-(4-nitrophenyl)morpholine-3-carboxylate

• MDL： MFCD27715992
• Inchi： 1S/C12H14N2O5/c1-18-12(15)11-8-19-7-6-13(11)9-2-4-10(5-3-9)14(16)17/h2-5,11H,6-8H2,1H3
• InChI Key： XOTNXOYHSMPUMV-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)[N+](=O)[O-])C(C(=O)OC)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 1.5
• Topological Polar Surface Area: 84.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(4-Nitro-phenyl)-morpholine-3-carboxylic acid methyl ester

Recent Advances in the Study of 4-(4-Nitro-phenyl)-morpholine-3-carboxylic acid methyl ester (CAS: 1911166-52-3)

In recent years, the compound 4-(4-Nitro-phenyl)-morpholine-3-carboxylic acid methyl ester (CAS: 1911166-52-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its morpholine core and nitro-phenyl substituent, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanistic insights, providing a deeper understanding of its role in drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-(4-Nitro-phenyl)-morpholine-3-carboxylic acid methyl ester, highlighting its efficient production through a multi-step organic synthesis process. The researchers emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent pharmacological evaluations. The study also reported on the compound's stability under various physiological conditions, suggesting its suitability for further in vivo studies.

Pharmacological investigations have revealed that 4-(4-Nitro-phenyl)-morpholine-3-carboxylic acid methyl ester exhibits notable activity as a modulator of specific enzymatic pathways. In particular, it has been identified as a potential inhibitor of kinases involved in inflammatory and oncogenic processes. Preliminary in vitro assays demonstrated its ability to suppress the activity of key signaling molecules, thereby reducing cellular proliferation and inflammation. These findings position the compound as a candidate for the development of novel anti-inflammatory and anti-cancer therapies.

Further mechanistic studies have delved into the molecular interactions of 4-(4-Nitro-phenyl)-morpholine-3-carboxylic acid methyl ester with its biological targets. Structural analyses using X-ray crystallography and molecular docking simulations have provided insights into the binding modes and affinity of the compound. These studies have identified critical residues and interactions that contribute to its inhibitory effects, offering a foundation for the design of derivatives with enhanced potency and selectivity.

In addition to its therapeutic potential, recent research has also explored the safety and toxicological profile of 4-(4-Nitro-phenyl)-morpholine-3-carboxylic acid methyl ester. Preclinical evaluations in animal models have indicated a favorable pharmacokinetic profile, with good bioavailability and minimal off-target effects. However, further studies are warranted to assess long-term toxicity and potential drug-drug interactions before advancing to clinical trials.

The growing body of research on 4-(4-Nitro-phenyl)-morpholine-3-carboxylic acid methyl ester underscores its versatility and promise in drug discovery. Future directions may include the exploration of its applications in combination therapies, as well as the development of more efficient synthetic routes to facilitate large-scale production. Collaborative efforts between academia and industry will be essential to translate these findings into clinically viable treatments.